Cas no 328118-45-2 (N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide)

• Product Name: N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide
• CAS No: 328118-45-2
• MF: C₂₄H₁₄F₄N₂O₂
• MW: 438.373779773712
• CID: 6569179
• Update Time: 2025-06-09

N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide
• N,N-(naphthalene-1,5-diyl)bis(3,4-difluorobenzamide)
• Benzamide, N,N'-1,5-naphthalenediylbis[3,4-difluoro-

• Inchi： 1S/C24H14F4N2O2/c25-17-9-7-13(11-19(17)27)23(31)29-21-5-1-3-15-16(21)4-2-6-22(15)30-24(32)14-8-10-18(26)20(28)12-14/h1-12H,(H,29,31)(H,30,32)
• InChI Key： KTVONHXVQOAAGK-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(F)C(F)=C2)=C2C(C(NC(=O)C3=CC=C(F)C(F)=C3)=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide

Research Briefing on N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide (CAS: 328118-45-2)

N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide (CAS: 328118-45-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorobenzamide and naphthalene-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have focused on the synthesis and optimization of N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The study also explored structure-activity relationships (SAR) by introducing various substituents on the naphthalene core, which led to improved binding affinity for specific kinase targets. These findings underscore the compound's versatility as a scaffold for further drug development.

In terms of biological activity, N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide has demonstrated potent inhibitory effects against several kinases implicated in cancer and inflammatory diseases. A preclinical study published in Cancer Research revealed that the compound effectively suppressed tumor growth in xenograft models by targeting the PI3K/AKT/mTOR pathway. Additionally, its ability to disrupt PPIs involving transcription factors has opened new avenues for treating neurodegenerative disorders, as reported in a 2024 Nature Chemical Biology article.

The pharmacokinetic profile of N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide has also been investigated, with promising results. A recent pharmacokinetics study indicated favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound into clinical trials.

In conclusion, N-5-(3,4-difluorobenzamido)naphthalen-1-yl-3,4-difluorobenzamide represents a compelling candidate for further development in oncology and neurology. Its dual functionality as a kinase inhibitor and PPI modulator, combined with its optimized synthetic accessibility, positions it as a valuable tool for both therapeutic and mechanistic studies. Future research will likely focus on expanding its therapeutic indications and refining its pharmacological properties to maximize clinical potential.